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Compound of Interest

Compound Name: 2-Hydroxyadipic acid

Cat. No.: B108492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxyadipic acid (CAS

18294-85-4), a dicarboxylic fatty acid with significant implications in metabolic pathways,

disease states, and biotechnological applications. This document details its physicochemical

properties, relevant experimental protocols, and its role in biological signaling pathways.

Core Data and Physicochemical Properties
2-Hydroxyadipic acid, also known as α-hydroxyadipic acid, is an organic compound with the

chemical formula C₆H₁₀O₅[1][2]. It is a derivative of adipic acid with a hydroxyl group at the

alpha position[3]. This metabolite is naturally found in the human body and has been reported

in organisms such as Aloe africana and Caenorhabditis elegans[3].

Below is a summary of its key physicochemical properties:
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Property Value Source

CAS Number 18294-85-4 [1][2]

Molecular Formula C₆H₁₀O₅ [1][2]

Molecular Weight 162.14 g/mol [1]

IUPAC Name 2-hydroxyhexanedioic acid [1]

Synonyms
α-Hydroxyadipic Acid, 2-

Hydroxyhexanedioic acid
[1][4]

Physical Description Solid [1]

Solubility

Water: 250 mg/mL (1541.88

mM); DMF: 2 mg/mL; DMSO: 1

mg/mL; Ethanol: 2 mg/mL;

PBS (pH 7.2): 5 mg/mL

[4][5]

pKa (Predicted) 3.77 ± 0.21 LookChem

Melting Point 151 °C LookChem

Boiling Point (Predicted) 401.6 °C at 760 mmHg LookChem

Density (Predicted) 1.413 g/cm³ TargetMol

Spectral Data
Spectroscopy Type Details

¹H NMR (500 MHz, Water, pH 4.0)
Shifts [ppm]: 1.63-1.80 (m), 2.37-2.40 (m), 4.11-

4.13 (m)

²D NMR (¹H-¹³C HSQC, 600 MHz, Water, pH

7.0)

Shifts [ppm] (F2:F1): 1.61:24.39, 1.61:36.63,

1.70:36.63, 2.20:40.02, 4.03:74.75

GC-MS
Derivative: 3 TMS; Molecular Weight: 378.684;

Key m/z fragments: 129.0, 171.0, 261.0

LC-MS/MS (Negative Ion Mode)
Precursor m/z: 161.0455; Key fragment m/z:

143.03604, 117.05557, 99.04487, 71.05001
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Biological Significance and Signaling Pathways
2-Hydroxyadipic acid is a key intermediate in several metabolic pathways, most notably in the

degradation of lysine, hydroxylysine, and tryptophan[1][6]. It is formed by the reduction of 2-

ketoadipic acid[7][8].

Lysine Degradation Pathway and 2-Ketoadipic Aciduria
Inborn errors of metabolism, such as 2-ketoadipic aciduria, lead to the accumulation of 2-
hydroxyadipic acid in the urine[1][6]. This condition is caused by a deficiency in the 2-

ketoadipic dehydrogenase enzyme, which is involved in the catabolism of lysine, hydroxylysine,

and tryptophan[3][6]. Chronically high levels of 2-hydroxyadipic acid are associated with this

and other metabolic disorders[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b108492?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyadipic-acid
https://research.chalmers.se/publication/521663/file/521663_Fulltext.pdf
https://ask.orkg.org/item/151667378/Metabolic-pathways-for-the-conversion-of-lysine-to-adipic-acid.
https://www.glpbio.com/2-hydroxyadipic-acid.html
https://www.caymanchem.com/product/36482/2-hydroxyadipic-acid
https://ommbid.mhmedical.com/content.aspx?sectionID=225086303
https://pubs.acs.org/doi/10.1021/acssynbio.3c00362
https://www.researchgate.net/publication/279726511_New_Cases_of_DHTKD1_Mutations_in_Patients_with_2-Ketoadipic_Aciduria
https://www.benchchem.com/product/b108492#2-hydroxyadipic-acid-cas-number-18294-85-4
https://www.benchchem.com/product/b108492#2-hydroxyadipic-acid-cas-number-18294-85-4
https://www.benchchem.com/product/b108492#2-hydroxyadipic-acid-cas-number-18294-85-4
https://www.benchchem.com/product/b108492#2-hydroxyadipic-acid-cas-number-18294-85-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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